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For Researchers, Scientists, and Drug Development Professionals

Introduction
Caloxin 2A1 is a peptide inhibitor of the plasma membrane Ca2+/Mg2+-ATPase (PMCA)[1][2]

[3]. By selectively targeting an extracellular domain of the PMCA, Caloxin 2A1 provides a

valuable tool for studying the role of this essential ion pump in cellular calcium homeostasis

and signaling[3][4]. Proper handling and preparation of Caloxin 2A1 are critical for obtaining

reliable and reproducible experimental results. These application notes provide detailed

information on the solubility of Caloxin 2A1 and protocols for the preparation of stock

solutions.

Physicochemical Properties
Property Value Reference

Molecular Formula C64H91N19O22 [1][5][6]

Molecular Weight 1478.5 g/mol [1]

Appearance
Solid, White to off-white

powder
[6][7]

Purity ≥95% - ≥98% [1][6][8]

Storage (Solid) -20°C for ≥ 4 years [1]
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Solubility Data
Caloxin 2A1 is supplied as a solid, typically as a trifluoroacetate (TFA) salt[1]. The solubility of

Caloxin 2A1 can vary depending on the solvent and the presence of solubilizing agents. The

following table summarizes the known solubility data for Caloxin 2A1. It is recommended to

use freshly opened, anhydrous solvents to avoid degradation of the peptide[7].

Solvent Concentration Observations Reference

Water ~1 mg/mL

Aqueous solutions are

not recommended for

storage for more than

one day.

[1]

DMSO
100 mg/mL (67.64

mM)

Ultrasonic treatment

may be required to aid

dissolution.[7][9]

[7][9]

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (1.69

mM)
Clear solution. [7]

10% DMSO + 90%

Corn Oil

≥ 2.5 mg/mL (1.69

mM)
Clear solution. [7]

Experimental Protocols
Preparation of Aqueous Stock Solutions
Aqueous solutions of Caloxin 2A1 are suitable for immediate use in many cell-based assays.

However, due to the limited stability of the peptide in aqueous solutions, it is recommended to

prepare them fresh for each experiment and not to store them for more than one day[1].

Materials:

Caloxin 2A1 (solid)

Sterile, deionized, or distilled water
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Vortex mixer

Sterile microcentrifuge tubes

Protocol:

Allow the Caloxin 2A1 vial to equilibrate to room temperature before opening.

Weigh the desired amount of Caloxin 2A1 solid in a sterile microcentrifuge tube.

Add the calculated volume of sterile water to achieve the desired concentration (e.g., for a 1

mg/mL stock solution, add 1 mL of water to 1 mg of Caloxin 2A1).

Vortex the solution until the peptide is completely dissolved. Gentle warming or brief

sonication can be used to aid dissolution if necessary.

Use the freshly prepared solution immediately. Discard any unused portion.

Preparation of DMSO Stock Solutions
DMSO is a common solvent for preparing high-concentration stock solutions of Caloxin 2A1,

which can then be diluted into aqueous buffers or cell culture media for experiments.

Materials:

Caloxin 2A1 (solid)

Anhydrous, cell culture grade DMSO

Vortex mixer

Ultrasonic bath (optional)

Sterile, light-protected microcentrifuge tubes

Protocol:

Equilibrate the Caloxin 2A1 vial to room temperature.
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Weigh the desired amount of Caloxin 2A1 solid in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired concentration.

Vortex the solution vigorously to dissolve the peptide. If precipitation occurs, brief sonication

in an ultrasonic water bath may be necessary to achieve a clear solution[7][9].

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected tubes to avoid repeated freeze-thaw cycles[7].

Store the aliquots at -20°C or -80°C.

Stock Solution Storage and Stability
Proper storage of Caloxin 2A1, both in solid form and as stock solutions, is crucial for

maintaining its activity.

Form
Storage
Temperature

Stability Reference

Solid -20°C ≥ 4 years [1]

Aqueous Solution 4°C
Not recommended for

more than one day
[1]

DMSO Stock Solution -20°C Up to 1 month [5][7]

DMSO Stock Solution -80°C Up to 6 months [7]

Note: Always allow stock solutions to thaw completely and equilibrate to room temperature

before use. Ensure the solution is clear and free of precipitates before diluting into your

experimental buffer or media.

Mechanism of Action and Signaling Pathway
Caloxin 2A1 is a non-competitive inhibitor of the plasma membrane Ca2+-ATPase (PMCA)[2]

[4]. It binds to an extracellular domain of the pump, thereby inhibiting its ability to extrude Ca2+

from the cell[2][3]. This leads to an increase in intracellular calcium concentration, which can

modulate various downstream signaling pathways.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12413259?utm_src=pdf-body
https://www.medchemexpress.com/caloxin-2a1.html
https://www.glpbio.com/caloxin-2a1-tfa.html
https://www.medchemexpress.com/caloxin-2a1.html
https://www.benchchem.com/product/b12413259?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/29956.pdf
https://cdn.caymanchem.com/cdn/insert/29956.pdf
https://www.dcchemicals.com/coa/COA_DC45768.html
https://www.medchemexpress.com/caloxin-2a1.html
https://www.medchemexpress.com/caloxin-2a1.html
https://www.benchchem.com/product/b12413259?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12618144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3083994/
https://pubmed.ncbi.nlm.nih.gov/12618144/
https://pubmed.ncbi.nlm.nih.gov/11245619/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caloxin 2A1

Plasma Membrane Ca2+-ATPase (PMCA)

Inhibits (non-competitive)

Ca2+ Efflux

Mediates

Extracellular Ca2+

Intracellular Ca2+

Downstream Ca2+ Signaling

Modulates

Decreased

Click to download full resolution via product page

Caption: Caloxin 2A1 inhibits PMCA, leading to altered Ca2+ efflux and intracellular signaling.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the general workflow for preparing a Caloxin 2A1 stock

solution.
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Caption: Workflow for preparing Caloxin 2A1 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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